Cas no 1803611-39-3 (6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1803611-39-3
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD28383839
• CID: 4618313
• PubChem ID: 112756584
• Update Time: 2025-06-08

6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,3-dimethyl-2,3-dihydro-1h-indole hydrochloride
• 6-bromo-3,3-dimethyl-1,2-dihydroindole;hydrochloride
• 6-bromo-3,3-dimethyl-1,2-dihydroindole hydrochloride
• 6-Bromo-3,3-dimethylindoline hydrochloride
• G69871
• EN300-204738
• 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indolehydrochloride
• 6-Bromo-3,3-dimethyl-2,3-dihydro-1H-indole HCl
• 1803611-39-3
• 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride

• MDL： MFCD28383839
• Inchi： 1S/C10H12BrN.ClH/c1-10(2)6-12-9-5-7(11)3-4-8(9)10;/h3-5,12H,6H2,1-2H3;1H
• InChI Key： SBFORUYQLBLZLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NCC2(C)C.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride

6-Bromo-3,3-Dimethyl-2,3-Dihydro-1H-Indole Hydrochloride (CAS No. 1803611-39-3): A Comprehensive Overview

6-Bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1803611-39-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and two methyl groups in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research endeavors.

The chemical structure of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride is characterized by a substituted indole ring with a bromine atom at the 6-position and two methyl groups at the 3-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions. The indole scaffold is a common motif in many natural products and synthetic compounds with pharmacological relevance, including serotonin, melatonin, and numerous pharmaceutical agents.

Recent studies have explored the potential of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride in various biological systems. One notable area of research is its interaction with neurotransmitter receptors. Indoles are known to modulate serotonin receptors, which play crucial roles in mood regulation, sleep, and other physiological processes. Preliminary data suggest that this compound may exhibit selective binding to specific serotonin receptor subtypes, potentially offering new avenues for the treatment of mood disorders and other neurological conditions.

In addition to its potential as a serotonin receptor modulator, 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has also been a focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in preclinical and clinical settings. Initial studies indicate that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride is still in the early stages of preclinical testing, preliminary results are promising. Preclinical studies have demonstrated its safety profile in animal models at therapeutic doses. These findings provide a strong foundation for advancing this compound into human clinical trials.

The synthesis of 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride involves several well-established chemical reactions. The key steps include the formation of the indole ring through a Fischer indole synthesis or a similar method, followed by selective bromination at the 6-position and methylation at the 3-position. The final step involves converting the free base to the hydrochloride salt form to enhance solubility and stability.

In conclusion, 6-bromo-3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1803611-39-3) represents a promising compound with potential applications in various fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for contributing to the development of new treatments for various diseases.